Cas no 1036712-09-0 (N/A)

N/A structure
N/A Chemical and Physical Properties
Names and Identifiers
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- Trichodermamide C
- CHEBI:182557
- 1036712-09-0
- NCGC00347866-02!N-(7,8-dimethoxy-2-oxochromen-3-yl)-4a,5,8-trihydroxy-N-methyl-4,5,8,8a-tetrahydro-1,2-benzoxazine-3-carboxamide
- AKOS040736425
- N-(7,8-DIMETHOXY-2-OXOCHROMEN-3-YL)-4A,5,8-TRIHYDROXY-N-METHYL-4,5,8,8A-TETRAHYDRO-1,2-BENZOXAZINE-3-CARBOXAMIDE
- N/A
-
- Inchi: InChI=1S/C21H22N2O9/c1-23(12-8-10-4-6-14(29-2)17(30-3)16(10)31-20(12)27)19(26)11-9-21(28)15(25)7-5-13(24)18(21)32-22-11/h4-8,13,15,18,24-25,28H,9H2,1-3H3
- InChI Key: PCMUPOUDXMFDRE-UHFFFAOYSA-N
- SMILES: COc1ccc2cc(N(C)C(=O)C3=NOC4C(O)C=CC(O)C4(O)C3)c(=O)oc2c1OC |c:18,t:12|
Computed Properties
- Exact Mass: 446.13253028Da
- Monoisotopic Mass: 446.13253028Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 871
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 147Ų
- XLogP3: -0.178
N/A Related Literature
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
1036712-09-0 (N/A) Related Products
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- 133464-36-5((4S)-2,2-Dimethyl-3-N-Cbz-4-(hydroxymethyl)oxazolidine)
- 2171268-10-1(2-{1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid)
- 2091555-75-6(1-oxa-2,7-diazaspiro4.5dec-2-ene-3-carboxamide)
- 916747-51-8(1-BroMo-4-tert-butyl-2-iodo-benzene)
- 2137722-85-9(2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide)
- 2172603-55-1(1-{2-hydroxybicyclo2.2.1heptan-2-yl}-3,3-dimethylcyclobutane-1-carboxylic acid)
- 1407516-48-6(tert-Butyl 4-(3-bromo-5-nitropyridin-4-yl)piperazine-1-carboxylate)
- 2087515-15-7(potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide)
- 512809-92-6(4-Formylphenyl 4-iodo-1-methyl-1H-pyrazole-3-carboxylate)
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